Cas no 685103-98-4 (4-isoquinolineboronic acid pinacol ester)

4-isoquinolineboronic acid pinacol ester structure
685103-98-4 structure
Product Name:4-isoquinolineboronic acid pinacol ester
CAS No:685103-98-4
MF:C15H18BNO2
MW:255.119924068451
MDL:MFCD05663891
CID:68629
PubChem ID:2760594
Update Time:2025-04-18

4-isoquinolineboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
    • 4-Isoquinolineboronic acid pinacol ester
    • Isoquinoline-4-boronic acid pinacol ester
    • 2-(4-Isoquinolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Isoquinoline-4-boronic Acid Pinacol Ester
    • ISOQUINOLINE-4-BORONIC ACID, PINACOL ESTER
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline
    • 4-Isoquinolineboronicacidpinacolester
    • PubChem23522
    • LOMKRPABAXIQJL-UHFFFAOYSA-N
    • BM225
    • KM1208
    • AB22037
    • TRA0050495
    • 685103-98-4
    • SCHEMBL190392
    • FT-0644845
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
    • I0739
    • Z1336745142
    • CS-W012579
    • DS-13536
    • J-513435
    • AM20061439
    • DTXSID80375248
    • EN300-212570
    • ISOQUINOLIN-4-YLBORONIC ACID PINACOL ESTER
    • MFCD05663891
    • AKOS016001353
    • 4-Isoquinolineboronic acid pinacol ester, 96%
    • A9117
    • SY006473
    • 4-isoquinolineboronic acid pinacol ester
    • MDL： MFCD05663891
    • Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-10-17-9-11-7-5-6-8-12(11)13/h5-10H,1-4H3
    • InChI Key： LOMKRPABAXIQJL-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC=C3C=CC=CC=23)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 255.14300
  • Monoisotopic Mass: 255.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.1
  • Melting Point: 99.0 to 103.0 deg-C
  • Boiling Point: 397.5°C at 760 mmHg
  • Flash Point: 194.2°C
  • Refractive Index: 1.558
  • PSA: 31.35000
  • LogP: 2.53400

4-isoquinolineboronic acid pinacol ester Security Information

4-isoquinolineboronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-isoquinolineboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
021634-250mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline
 685103-98-4 95%
250mg
 ￡21.00 2022-02-28
Fluorochem
021634-1g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline
 685103-98-4 95%
1g
 ￡36.00 2022-02-28
Fluorochem
021634-5g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline
 685103-98-4 95%
5g
 ￡142.00 2022-02-28
Fluorochem
021634-10g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline
 685103-98-4 95%
10g
 ￡227.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T136010-1g
4-isoquinolineboronic acid pinacol ester
 685103-98-4 ≥97.0%(GC)
1g
 ¥280.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T136010-250mg
4-isoquinolineboronic acid pinacol ester
 685103-98-4 ≥97.0%(GC)
250mg
 ¥111.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T136010-5g
4-isoquinolineboronic acid pinacol ester
 685103-98-4 ≥97.0%(GC)
5g
 ¥1042.90 2023-08-31
Chemenu
CM135663-5g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
 685103-98-4 96%
5g
 $179 2021-08-05
Chemenu
CM135663-10g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
 685103-98-4 96%
10g
 $286 2021-08-05
Chemenu
CM135663-25g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
 685103-98-4 96%
25g
 $546 2021-08-05

4-isoquinolineboronic acid pinacol ester Related Literature

685103-98-4 (4-isoquinolineboronic acid pinacol ester) Related Products

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent